Cas no 81321-10-0 (Methyl 3-Isothiocyanatothiophene-2-carboxylate)

• Product Name: Methyl 3-Isothiocyanatothiophene-2-carboxylate
• CAS No: 81321-10-0
• MF: C₇H₅NO₂S₂
• MW: 199.25009894371
• MDL: MFCD00052589
• CID: 732774
• PubChem ID: 2777461
• Update Time: 2025-07-20

Methyl 3-Isothiocyanatothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-isothiocyanato-, methyl ester
• Methyl 3-isothiocyanato-2-thiophenecarboxylate
• METHYL 3-ISOTHIOCYANATOTHIOPHENE-2-CARBOXYLATE
• 3-isothiocyanato-2-thiophenecarboxylic acid methyl ester
• MFCD00052589
• J-522188
• DTXSID70380528
• METHYL3-ISOTHIOCYANATOTHIOPHENE-2-CARBOXYLATE
• SCHEMBL2919829
• 8R-1326
• EN300-42575
• RKBLURUDWDTMOB-UHFFFAOYSA-N
• 3-isothiocyanato-thiophene-2-carboxylic acid methyl ester
• METHYL 3-ISOISOTHIOCYANATOTHIOPHENE-2-CARBOXYLATE
• AKOS005071393
• FT-0628567
• 81321-10-0
• ALBB-034559
• STL185520
• Methyl 3-Isothiocyanatothiophene-2-carboxylate

• MDL： MFCD00052589
• Inchi： 1S/C7H5NO2S2/c1-10-7(9)6-5(8-4-11)2-3-12-6/h2-3H,1H3
• InChI Key： RKBLURUDWDTMOB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)N=C=S

Computed Properties

• Exact Mass: 198.97600
• Monoisotopic Mass: 198.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.35
• Melting Point: 57 °C
• Boiling Point: 340.3°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.63
• PSA: 98.99000
• LogP: 2.26900

Methyl 3-Isothiocyanatothiophene-2-carboxylate Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Additional information on Methyl 3-Isothiocyanatothiophene-2-carboxylate

Recent Advances in Methyl 3-Isothiocyanatothiophene-2-carboxylate (CAS: 81321-10-0) Research: A Comprehensive Review

Methyl 3-Isothiocyanatothiophene-2-carboxylate (CAS: 81321-10-0) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic isothiocyanate derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its potential in targeted drug design, leveraging its ability to form stable thiourea adducts with nucleophilic residues in biological systems.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy as a warhead in covalent inhibitors for SARS-CoV-2 main protease (M^pro). Researchers utilized the isothiocyanate moiety to form irreversible bonds with the catalytic cysteine residue (Cys145), achieving nanomolar inhibition potency. The thiophene carboxylate backbone provided optimal spatial orientation for binding pocket accommodation, as revealed by X-ray crystallography (PDB: 7VH8). This work underscores the compound's value in antiviral drug development.

In cancer therapeutics, a 2024 Nature Communications paper reported the use of 81321-10-0 as a precursor for HDAC6-selective inhibitors. The team developed a library of hydroxamic acid derivatives where the isothiocyanate group enabled selective modification of cysteine residues in HDAC6's zinc-binding domain. Lead compounds showed >100-fold selectivity over other HDAC isoforms and potent anti-migratory effects in triple-negative breast cancer models. The methyl ester functionality proved crucial for cell permeability, as demonstrated by comparative SAR studies.

Structural biology applications have also benefited from this compound's properties. A recent ACS Chemical Biology publication detailed its use as a crystallographic probe for mapping protein conformational changes. The electron-rich thiophene ring enhanced anomalous scattering for phase determination, while the isothiocyanate group provided specific labeling of solvent-accessible lysines. This dual functionality enabled high-resolution structural studies of previously intractable membrane protein targets.

Synthetic methodology developments have expanded access to 81321-10-0 derivatives. A 2023 Organic Process Research & Development report described a continuous-flow synthesis achieving 85% yield with <1% impurities. The protocol employed in situ generation of isothiocyanate from amine precursors, addressing stability challenges associated with conventional batch processes. This advancement supports scalable production for preclinical studies.

Emerging applications in chemical proteomics were highlighted in a 2024 Cell Chemical Biology study. Researchers designed activity-based probes incorporating the Methyl 3-Isothiocyanatothiophene-2-carboxylate scaffold to profile cysteine-reactive enzymes in live cells. Mass spectrometry analysis identified previously uncharacterized metabolic enzymes susceptible to covalent modification, suggesting new therapeutic targets. The probe's cell permeability and minimal off-target effects were attributed to balanced lipophilicity (clogP 1.8) from the ester-thiophene combination.

Safety and ADME profiling of 81321-10-0 derivatives has progressed significantly. Recent toxicological studies in Chemical Research in Toxicology demonstrated favorable metabolic stability (t_1/2 >4h in human hepatocytes) and low CYP450 inhibition (IC₅₀ >50 μM for major isoforms). The methyl ester moiety showed predictable hydrolysis to the corresponding acid in vivo, with the carboxylate metabolite exhibiting rapid renal clearance. These properties position the scaffold as promising for lead optimization programs.

Future research directions include exploration of the compound's potential in targeted protein degradation (PROTACs) and as a building block for bioorthogonal chemistry. Preliminary results presented at the 2024 ACS Spring Meeting showed successful incorporation into heterobifunctional degraders targeting BTK kinase, with the isothiocyanate serving as both a warhead and linker attachment point. The field anticipates expanded applications as synthetic strategies continue to evolve for this versatile chemical scaffold.